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Compound of Interest

Compound Name: 6-Chlorophenanthridine

An In-Depth Technical Guide to the Safe Handling of 6-Chlorophenanthridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-
Chlorophenanthridine (CAS No. 15679-03-5), a heterocyclic compound utilized in
pharmaceutical research and fine chemical synthesis.[1] Due to its potential toxicity, strict
adherence to safety protocols is imperative. This document outlines the known hazards,
exposure controls, and handling procedures to ensure the safety of laboratory personnel.

Physicochemical and Toxicological Profile

A summary of the physical, chemical, and known toxicological properties of 6-
Chlorophenanthridine is presented below. It is critical to note that comprehensive
toxicological data, such as specific LD50 or LC50 values, are not readily available in the public
domain. Therefore, this compound should be handled as a substance with significant potential
for acute toxicity.

Table 1: Physical and Chemical Properties of 6-
Chlorophenanthridine
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Property Value Source(s)
CAS Number 15679-03-5 [2][3]
Molecular Formula C13H8CIN [2][3]
Molecular Weight 213.66 g/mol [3]
Appearance Light beige solid [4]

Melting Point 104 - 107 °C (219 - 225 °F) [5]

Boiling Point 349 °C (660 °F) at 1,025 hPa [5]

Purity > 95% [4]

Table 2: GHS Hazard Classification for 6-
Chlorophenanthridine

The Globally Harmonized System (GHS) classification for 6-Chlorophenanthridine indicates
several significant hazards.[3][5]

Hazard Class Hazard Statement Signal Word Pictogram
o H301: Toxic if
Acute Toxicity, Oral Danger
swallowed
Skin H315: Causes skin _
o - Warning I
Corrosion/Irritation irritation
Serious Eye H318: Causes serious

o Danger corrosion
Damage/Eye Irritation eye damage

Specific Target Organ
o ) H335: May cause ]
Toxicity (Single ) L Warning
respiratory irritation

Exposure)

Note: The GHS classification is based on aggregated data from multiple sources and may vary
slightly between suppliers.[3]
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Safe Handling and Experimental Workflow

A systematic approach to handling 6-Chlorophenanthridine is essential to minimize exposure
risk. The following workflow diagram outlines the critical steps from receipt of the compound to
its final disposal.

Safe Handling Workflow for 6-Chlorophenanthridine

Preparation and Engineering Controls

Preparation | Verify availability of SDS and emergency equipment (spill kit, eyewash station, safety shower). | Don appropriate Personal Protective Equipment (PPE). | Prepare a designated work area within a certified chemical fume hood.

Proceed to handling

Compound Handling
Y

Weighing | Use a containment balance or weigh the compound on a disposable weigh boat within the fume hood.

:

Add solvent to the vessel containing the compound slowly to avoid splashing.

Handle with non-sparking tools. ‘

Dissolution

Ensure the vessel is appropriately labeled.

After experiment

Post-Handlin 'and Disposal

Decontamination | Clean all surfaces and equipment with an appropriate solvent and deactivating agent if available.

:

Segregate all contaminated materials (gloves, weigh boats, pipette tips) into a designated, labeled hazardous waste contai

Dispose of cleaning materials as hazardous waste. ‘

’ Waste Disposal

ner. | Dispose of waste according to institutional and local regulations. ‘
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Caption: A flowchart illustrating the key stages for the safe handling of 6-

Chlorophenanthridine.

Detailed Experimental Protocols and Precautions
Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary barriers to

exposure.

Table 3: Exposure Controls and Personal Protection

Control Measure

Specification

Rationale

Engineering Controls

Certified Chemical Fume Hood

To prevent inhalation of the

powdered compound.[5]

Eye/Face Protection

Chemical safety goggles and a

face shield

To protect against splashes

and airborne particles.[2]

Hand Protection

Nitrile or other chemically

resistant gloves

To prevent skin contact.[2]

Skin and Body Protection

Laboratory coat, closed-toe
shoes, and additional

protective clothing as needed

To prevent accidental skin

exposure.[2]

Respiratory Protection

Required when dusts are
generated, and engineering

controls are insufficient

To prevent respiratory tract
irritation.[5][6]

General Handling Protocol

The following is a generalized protocol for handling powdered 6-Chlorophenanthridine in a

research setting.

e Preparation:

o Ensure the work area within the chemical fume hood is clean and uncluttered.[6]
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o Have a designated waste container ready for all contaminated disposable items.

o Confirm that a spill kit is readily accessible.

e Weighing the Compound:
o Perform all weighing operations within the fume hood.

o To minimize the dispersal of the powder, turn off the fume hood sash airflow during the
weighing process if using a sensitive balance, and turn it back on immediately after.

o Use a disposable weigh boat or paper.

o Carefully transfer the weighed compound into the reaction vessel.
 Dissolution:

o Add the desired solvent to the vessel containing the 6-Chlorophenanthridine.

o If sonication or heating is required, ensure the vessel is properly sealed or equipped with a
condenser to prevent the release of vapors.

e Post-Handling and Decontamination:

o Wipe down the balance and surrounding surfaces with a damp cloth or paper towel to
remove any residual powder.

o Decontaminate all non-disposable equipment that came into contact with the compound.

o Dispose of all contaminated disposable items (weigh boats, gloves, paper towels) in the
designated hazardous waste container.[5]

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[5][6]
The recommended storage temperature is typically on the product label.

 Stability: The product is stable under normal handling and storage conditions.[2]
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» Incompatible Materials: Avoid strong oxidizing agents.[2]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops or persists.[2]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2]

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust. Wear appropriate personal protective equipment as outlined in Table 3.

[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

» Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and
place it in a suitable, closed container for disposal.[5][6] Clean the spill area thoroughly with
a suitable solvent and then with soap and water.

Waste Disposal

All waste materials contaminated with 6-Chlorophenanthridine must be treated as hazardous
waste.[5] Disposal should be carried out by a licensed waste disposal company in accordance
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with all applicable federal, state, and local regulations. Do not dispose of it in the sanitary
sewer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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